Cas no 137967-40-9 (Oxazolidine, 5-methyl-3-(2-propenyl)-4-(tridecafluorohexyl)-, cis-)

• Product name: Oxazolidine, 5-methyl-3-(2-propenyl)-4-(tridecafluorohexyl)-, cis-
• CAS No: 137967-40-9
• MF: C₁₃H₁₂F₁₃NO
• MW: 445.219729423523
• CID: 1248390

Oxazolidine, 5-methyl-3-(2-propenyl)-4-(tridecafluorohexyl)-, cis- Chemical and Physical Properties

Names and Identifiers

• Oxazolidine, 5-methyl-3-(2-propenyl)-4-(tridecafluorohexyl)-, cis-
• Oxazolidine, 5-methyl-3-(2-propenyl)-4-(tridecafluorohexyl)-, cis- (9CI)

• Inchi： 1S/C13H12F13NO/c1-3-4-27-5-28-6(2)7(27)8(14,15)9(16,17)10(18,19)11(20,21)12(22,23)13(24,25)26/h3,6-7H,1,4-5H2,2H3/t6-,7-/m0/s1
• InChI Key： PCCHYIQFNFPWPY-BQBZGAKWSA-N
• SMILES： O1[C@@H](C)[C@@H](C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)F)N(CC=C)C1

Computed Properties

• Exact Mass: 445.07116

Experimental Properties

• Density: 1.434±0.06 g/cm3(Predicted)
• Boiling Point: 247.6±40.0 °C(Predicted)
• PSA: 12.47
• pka: 4.38±0.60(Predicted)